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Compound of Interest

Compound Name: Methyl 16-methylheptadecanoat

CAS No.: 68517-10-2

Cat. No.: B15553922

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 16-methylheptadecanoate, an ester of a branched-chain fatty acid, is a molecule of

growing interest in the scientific community. This technical guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and known biological activities.

Particular emphasis is placed on its potential as an anticancer agent, with a hypothesized

signaling pathway and detailed experimental protocols to facilitate further research and

development. All quantitative data is presented in structured tables for ease of comparison, and

logical relationships are visualized using diagrams.

Chemical Structure and Properties
Methyl 16-methylheptadecanoate is the methyl ester of 16-methylheptadecanoic acid, also

known as isostearic acid. Its structure features a 17-carbon chain with a methyl branch at the

16th carbon position.
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Chemical Identifiers
Identifier Value

IUPAC Name methyl 16-methylheptadecanoate[1]

Synonyms
Methyl isostearate, 16-Methylheptadecanoic

acid methyl ester[2][3][4]

CAS Number 5129-61-3[2][4]

Molecular Formula C19H38O2[1][4]

SMILES CC(C)CCCCCCCCCCCCCCC(=O)OC[1]

InChI

InChI=1S/C19H38O2/c1-18(2)16-14-12-10-8-6-

4-5-7-9-11-13-15-17-19(20)21-3/h18H,4-

17H2,1-3H3[1]

Physicochemical Properties
Property Value Source

Molecular Weight 298.5 g/mol [1][4] PubChem

Boiling Point 340.7 ± 10.0 °C (Predicted) ChemicalBook

Density 0.862 ± 0.06 g/cm³ (Predicted) ChemicalBook

logP 8.272 (est) ChemicalBook

Form Liquid ChemicalBook

Storage Temperature 2-8°C ChemicalBook

Synthesis of Methyl 16-Methylheptadecanoate
The most common method for synthesizing methyl 16-methylheptadecanoate is through the

Fischer esterification of 16-methylheptadecanoic acid with methanol in the presence of an acid

catalyst.

Experimental Protocol: Acid-Catalyzed Esterification
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This protocol is a standard procedure for the synthesis of fatty acid methyl esters and can be

adapted for methyl 16-methylheptadecanoate.

Materials:

16-methylheptadecanoic acid

Methanol (anhydrous)

Concentrated Sulfuric Acid (H₂SO₄)

Dichloromethane (CH₂Cl₂)

0.6 M Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Round-bottomed flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a 100-mL round-bottomed flask, combine 16-methylheptadecanoic acid

(e.g., 5.0 g) and methanol (e.g., 20 mL). Carefully add concentrated sulfuric acid (e.g., 2 mL)

to the mixture.

Reflux: Attach a reflux condenser and gently heat the mixture to reflux for approximately 45-

60 minutes.

Work-up and Extraction:

Cool the reaction mixture to room temperature.
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Transfer the cooled solution to a separatory funnel containing 50 mL of water.

Rinse the reaction flask with 40 mL of dichloromethane and add this to the separatory

funnel.

Shake the funnel to extract the methyl ester into the organic layer. Vent the funnel

frequently to release pressure.

Separate the organic (bottom) layer.

Wash the organic layer with 25 mL of water, followed by 25 mL of 0.6 M sodium

bicarbonate solution to neutralize any remaining acid. Caution: Foaming may occur.

Wash the organic layer with 25 mL of saturated sodium chloride solution.

Drying and Solvent Removal:

Dry the dichloromethane layer over anhydrous magnesium sulfate.

Filter the solution to remove the drying agent.

Remove the dichloromethane solvent using a rotary evaporator or by simple distillation.

Purification: The crude product can be further purified by vacuum distillation to yield pure

methyl 16-methylheptadecanoate.

Biological Activity and Potential Applications
Methyl 16-methylheptadecanoate has demonstrated potential as a bioactive compound, with

research pointing towards its anticancer properties. Studies suggest that it may induce

apoptosis in cancer cells.[5]

Hypothesized Anticancer Signaling Pathway
Based on literature regarding the anticancer effects of similar fatty acid derivatives and the

common pathways implicated in cancer cell apoptosis, a plausible mechanism of action for

methyl 16-methylheptadecanoate involves the modulation of the PI3K/Akt and MAPK/ERK
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signaling pathways. These pathways are critical regulators of cell survival, proliferation, and

apoptosis.
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Click to download full resolution via product page

Hypothesized signaling pathway of Methyl 16-Methylheptadecanoate.

In this proposed model, methyl 16-methylheptadecanoate is hypothesized to inhibit the

PI3K/Akt and Ras/Raf/MEK/ERK pathways. Inhibition of these pathways would lead to a

decrease in pro-survival signals and an increase in pro-apoptotic signals, ultimately resulting in

cancer cell death.

Experimental Protocol: Cell Viability Assay (MTT Assay)
This protocol is a standard colorimetric assay for assessing cell metabolic activity and can be

used to determine the cytotoxic effects of methyl 16-methylheptadecanoate on cancer cell

lines.

Materials:

Cancer cell line of interest (e.g., HeLa, A549)

Complete cell culture medium (e.g., DMEM with 10% FBS)

Methyl 16-methylheptadecanoate (dissolved in a suitable solvent like DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO (Dimethyl sulfoxide)

96-well cell culture plates

Multichannel pipette

Microplate reader

Procedure:

Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per

well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.
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Compound Treatment: Prepare serial dilutions of methyl 16-methylheptadecanoate in

complete medium. Remove the old medium from the wells and add 100 µL of the compound

dilutions. Include a vehicle control (medium with the same concentration of DMSO used for

the highest compound concentration). Incubate for 24, 48, or 72 hours.

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and

incubate for 3-4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the results to determine the IC₅₀ value (the concentration of the

compound that inhibits 50% of cell growth).

Experimental Workflow: Investigating Anticancer
Mechanism
The following workflow outlines the steps to investigate the proposed anticancer mechanism of

methyl 16-methylheptadecanoate.
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Hypothesis:
M16M has anticancer activity
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Workflow for investigating the anticancer mechanism.

Conclusion
Methyl 16-methylheptadecanoate is a fatty acid ester with promising biological activities,

particularly in the realm of oncology. This guide has provided a detailed overview of its

chemical nature, a robust protocol for its synthesis, and a hypothesized mechanism for its

anticancer effects, along with relevant experimental procedures. Further research into its
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specific molecular targets and signaling pathways is warranted to fully elucidate its therapeutic

potential. The information and protocols presented herein are intended to serve as a valuable

resource for scientists and researchers dedicated to advancing the field of drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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